Cas no 62099-67-6 ( )

• Product Name: &nbsp
• CAS No: 62099-67-6
• MF: C₁₃H₁₉IN₂O
• MW: 346.207235574722
• CID: 956142
• PubChem ID: 15921263
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5-methoxy-1H-indol-2-yl)methyl-trimethylazanium,iodide
• NSC357596
• NSC-357596
• (5-Methoxy-1H-indol-2-yl)-N,N,N-trimethylmethanaminium iodide
• DTXSID50579650
• 62099-67-6
•  

• Inchi： 1S/C13H19N2O.HI/c1-15(2,3)9-11-7-10-8-12(16-4)5-6-13(10)14-11;/h5-8,14H,9H2,1-4H3;1H/q+1;/p-1
• InChI Key： SLRQZYMJUJPQDS-UHFFFAOYSA-M
• SMILES： [I-].O(C)C1C=CC2=C(C=1)C=C(C[N+](C)(C)C)N2

Computed Properties

• Exact Mass: 219.14987
• Monoisotopic Mass: 346.05421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25Ų

Experimental Properties

• PSA: 25.02
• LogP: -0.61330